methyl 3-[(2-chloro-6-fluorobenzoyl)amino]benzoate

• IUPAC Name: methyl 3-[(2-chloro-6-fluorobenzoyl)amino]benzoate
• InChI: InChI=1S/C15H11ClFNO3/c1-21-15(20)9-4-2-5-10(8-9)18-14(19)13-11(16)6-3-7-12(13)17/h2-8H,1H3,(H,18,19)
• InChI Key: NKMNRQWCURFDCL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C15H11ClFNO3
• Molecular Weight: 307.70 g/mol

Description

Methyl 3-[(2-chloro-6-fluorobenzoyl)amino]benzoate is a chemical compound expected to exhibit intriguing chemical and physical properties due to its functional groups and molecular structure. It belongs to a class of compounds known for their potential applications in various fields, including materials science and pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds often involves multistep reactions, including condensation, nitration, esterification, and cyclization processes. For example, the synthesis of related benzoyl amino benzoates and benzoate derivatives has been described through reactions involving nitrification, esterification, and hydronation, starting from specific benzoic acid derivatives [Yin Jian-zhong, 2010].

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and NMR spectroscopy, reveals the configuration, conformations, and possible intermolecular interactions within these compounds. Hydrogen bonding, π-π stacking, and other non-covalent interactions play crucial roles in determining the solid-state structures and properties of these compounds [J. Portilla et al., 2007].